Cas no 1805096-21-2 (Methyl 3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1805096-21-2
• MF: C₁₁H₁₀F₅NO₃
• MW: 299.194020748138
• CID: 4897927
• Update Time: 2025-06-30

Methyl 3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H10F5NO3/c1-19-7(18)4-5-3-6(11(14,15)16)17-10(20-2)8(5)9(12)13/h3,9H,4H2,1-2H3
• InChI Key： MSDBVSPDDCQXKL-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C(F)(F)F)=CC=1CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-4-acetate

Methyl 3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-4-acetate: A Comprehensive Overview

The compound Methyl 3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-4-acetate, with CAS No. 1805096-21-2, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with difluoromethyl, methoxy, and trifluoromethyl groups, along with an acetate ester moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound as a pesticide intermediate. Its ability to inhibit key enzymes in pest metabolism has been extensively researched, with findings suggesting that it could serve as a lead compound for developing more effective and environmentally friendly pest control agents. The presence of fluorinated groups in its structure enhances its stability and bioavailability, which are critical factors in agricultural applications.

In the realm of pharmaceuticals, this compound has shown promise as a lead molecule for drug development. Researchers have explored its potential as an inhibitor of certain kinases involved in cancer progression. The trifluoromethyl group, in particular, has been identified as a key structural element contributing to its inhibitory activity. Preclinical studies indicate that this compound could be further optimized to improve its pharmacokinetic properties, paving the way for future clinical trials.

The synthesis of Methyl 3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-4-acetate involves a multi-step process that incorporates advanced organic synthesis techniques. The use of transition metal catalysts has been instrumental in achieving high yields and selectivity during the synthesis process. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis, making it more accessible for large-scale production.

From a materials science perspective, this compound exhibits interesting electronic properties due to its fluorinated substituents. Studies have demonstrated its potential as a component in advanced polymers and coatings, where its fluorinated groups contribute to improved thermal stability and chemical resistance. This makes it a candidate for applications in high-performance materials used in aerospace and electronics industries.

In terms of environmental impact, the degradation pathways of this compound have been thoroughly investigated to assess its eco-friendliness. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation, reducing concerns about long-term environmental persistence. This aligns with global efforts to develop sustainable chemical products that minimize ecological footprint.

Looking ahead, ongoing research is focused on expanding the scope of applications for Methyl 3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-4-acetate. Collaborative efforts between academic institutions and industry partners are exploring its potential in bio-based materials and green chemistry initiatives. The integration of computational chemistry tools has also accelerated the discovery of novel uses for this compound by predicting its interactions with various biological and chemical systems.

In conclusion, Methyl 3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-4-acetate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in modern chemical research and development. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in advancing technological innovations while addressing global challenges in sustainability and health.